molecular formula C20H14N4OS B3556426 1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone

1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone

Cat. No. B3556426
M. Wt: 358.4 g/mol
InChI Key: XYCZKUPWQMQOEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially those with three nitrogen atoms like the 1,2,4-triazole ring, are important active pharmaceutical scaffolds . These scaffolds can form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .


Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution . For instance, a series of novel [1,2,4]triazolo [4,3- a ]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol .


Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple rings including a 1,2,4-triazole ring and a benzimidazole ring. The presence of these rings may contribute to its potential biological activity .

Future Directions

The future directions for research on “1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone” could include further exploration of its potential biological activities, such as its anticancer properties . Additionally, new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds could be developed, which would be very useful for the discovery of new drug candidates .

properties

IUPAC Name

1-phenyl-2-(2-thiophen-2-yl-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14N4OS/c25-17(14-7-2-1-3-8-14)13-23-15-9-4-5-10-16(15)24-20(23)21-19(22-24)18-11-6-12-26-18/h1-12H,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYCZKUPWQMQOEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)CN2C3=CC=CC=C3N4C2=NC(=N4)C5=CC=CS5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone
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1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone
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1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone
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1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone
Reactant of Route 5
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1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone
Reactant of Route 6
1-phenyl-2-[2-(2-thienyl)-4H-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl]ethanone

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